Cas no 5319-78-8 ( )

  structure
  structure
Product Name: 
CAS No:5319-78-8
MF:C15H16N6S3
MW:376.522737503052
CID:938081
PubChem ID:4644896
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,5-Bis-(N-phenyl-thiocarbamoyl)-thiokohlensaeure-dihydrazid; AC1NEN3C; 1,5-Bis-phenylthiocarbamoyl-thiocarbonohydrazid; 4,4'-diphenyl-1,1'-thiocarbonyl-bis-thiosemicarbazide; 1,5-bis-(phenyl-thiocarbamoyl)-thiocarbonohydrazide; CTK1H2140; 1,5-bis-phenylthiocarbamoyl-thio carbonohydrazide; 1,3-bis(phenylthiocarbamoylamino)thiourea; 1.5-Bis-anilinothioformyl-thiocarbohydrazid; NSC201705;
    • NSC-201705
    • DTXSID80405195
    • 2,2'-Carbonothioylbis(N-phenylhydrazine-1-carbothioamide)
    • NSC201705
    • NSC 201705
    • AKOS024430242
    • 1,9-DIPHENYL-2,5,8-TRITHIOTRIUREA
    • 5319-78-8
    •  
    • Inchi: 1S/C15H16N6S3/c22-13(16-11-7-3-1-4-8-11)18-20-15(24)21-19-14(23)17-12-9-5-2-6-10-12/h1-10H,(H2,16,18,22)(H2,17,19,23)(H2,20,21,24)
    • InChI Key: HPOACVFJDLMVFC-UHFFFAOYSA-N
    • SMILES: S=C(NNC(NNC(NC1C=CC=CC=1)=S)=S)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 376.06018
  • Monoisotopic Mass: 376.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 168A^2

Experimental Properties

  • Density: 1.47
  • Boiling Point: 504.8°C at 760 mmHg
  • Flash Point: 259.1°C
  • Refractive Index: 1.811
  • PSA: 72.18
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